bPiDDB
bPiDDB
Orthosteric neuronal nicotinic acetylcholine receptor (nAChR) antagonist (IC50 values are 0.17, 0.25, 0.4, 4.8, 6.5, 8.2, 20 and 34 μM at α3β4, α1β1εδ, α3β4β3, α6β4β3, α7, α4β2, α3β2β3 and α6/3β2β3 receptors respectively). Attenuates nicotine-evoked dopamine release from the ventral tegmental area in vivo (IC50 = 0.2 nM) and reduces nicotine self-administration in rats. Brain penetrant.
Brand Name:
Vulcanchem
CAS No.:
525596-66-1
VCID:
VC0004652
InChI:
InChI=1S/C24H38N2.2BrH/c1-23-15-13-19-25(21-23)17-11-9-7-5-3-4-6-8-10-12-18-26-20-14-16-24(2)22-26;;/h13-16,19-22H,3-12,17-18H2,1-2H3;2*1H/q+2;;/p-2
SMILES:
CC1=C[N+](=CC=C1)CCCCCCCCCCCC[N+]2=CC=CC(=C2)C.[Br-].[Br-]
Molecular Formula:
C24H38Br2N2
Molecular Weight:
514.4 g/mol
bPiDDB
CAS No.: 525596-66-1
Inhibitors
VCID: VC0004652
Molecular Formula: C24H38Br2N2
Molecular Weight: 514.4 g/mol
| CAS No. | 525596-66-1 |
|---|---|
| Product Name | bPiDDB |
| Molecular Formula | C24H38Br2N2 |
| Molecular Weight | 514.4 g/mol |
| IUPAC Name | 3-methyl-1-[12-(3-methylpyridin-1-ium-1-yl)dodecyl]pyridin-1-ium;dibromide |
| Standard InChI | InChI=1S/C24H38N2.2BrH/c1-23-15-13-19-25(21-23)17-11-9-7-5-3-4-6-8-10-12-18-26-20-14-16-24(2)22-26;;/h13-16,19-22H,3-12,17-18H2,1-2H3;2*1H/q+2;;/p-2 |
| Standard InChIKey | NNPBJCAIRCFEFZ-UHFFFAOYSA-L |
| SMILES | CC1=C[N+](=CC=C1)CCCCCCCCCCCC[N+]2=CC=CC(=C2)C.[Br-].[Br-] |
| Canonical SMILES | CC1=C[N+](=CC=C1)CCCCCCCCCCCC[N+]2=CC=CC(=C2)C.[Br-].[Br-] |
| Description | Orthosteric neuronal nicotinic acetylcholine receptor (nAChR) antagonist (IC50 values are 0.17, 0.25, 0.4, 4.8, 6.5, 8.2, 20 and 34 μM at α3β4, α1β1εδ, α3β4β3, α6β4β3, α7, α4β2, α3β2β3 and α6/3β2β3 receptors respectively). Attenuates nicotine-evoked dopamine release from the ventral tegmental area in vivo (IC50 = 0.2 nM) and reduces nicotine self-administration in rats. Brain penetrant. |
| Synonyms | PiDDB cpd N,N'-dodecane-1,12-diyl-bis-3-picolinium dibromide N,N'-dodecylbispicolinium N,N'-dodecylbispicolinium dibromide |
| PubChem Compound | 9983961 |
| Last Modified | Nov 11 2021 |
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